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Compound of Interest

Compound Name: Nicotinic anhydride

Cat. No.: B1678761 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of nicotinic anhydride, a key reagent and

intermediate in organic synthesis and medicinal chemistry. This document details its chemical

properties, synthesis, and reactivity, with a focus on its applications in the development of

pharmacologically active compounds.

Core Chemical and Physical Data
Nicotinic anhydride, also known as 3-pyridinecarboxylic acid anhydride, is a derivative of

nicotinic acid (Vitamin B3). It serves as a potent acylating agent, primarily utilized in the

esterification and amidation of various substrates. Its properties are summarized below.
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Property Value Citations

Chemical Formula C₁₂H₈N₂O₃ [1][2]

Molecular Weight 228.20 g/mol [2]

IUPAC Name
pyridine-3-carbonyl pyridine-3-

carboxylate
[2]

CAS Number 16837-38-0 [1]

Appearance White to off-white solid

Melting Point 122–125 °C [3]

Solubility
Soluble in polar organic

solvents

Synthesis of Nicotinic Anhydride
A common and efficient method for the synthesis of nicotinic anhydride involves the reaction

of nicotinic acid with phosgene in the presence of triethylamine.[3] This procedure is favored for

its high yield and relative simplicity.

Experimental Protocol: Synthesis from Nicotinic Acid
and Phosgene[3]
Materials:

Nicotinic acid

Anhydrous benzene

Triethylamine (freshly distilled)

12.5% solution of phosgene in benzene

Anhydrous cyclohexane

Procedure:
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A suspension of 10 g (0.081 mole) of nicotinic acid in 275 ml of anhydrous benzene is placed

in a three-necked flask. To remove residual moisture, approximately 75 ml of benzene is

distilled off.

The mixture is cooled to 5°C in an ice bath, and 8.65 g (0.086 mole) of triethylamine is

added, resulting in a clear solution.

While maintaining the temperature below 7°C, 34 g of a 12.5% solution of phosgene in

benzene is added dropwise. Triethylamine hydrochloride precipitates immediately.

The reaction mixture is stirred at room temperature for 45 minutes and then heated to

boiling.

The hot mixture is filtered to remove the triethylamine hydrochloride precipitate. The filter

cake is washed with warm benzene.

The combined filtrate and washes are evaporated to dryness.

The residue is treated with a hot mixture of benzene and cyclohexane (2:3) and filtered to

remove any remaining insoluble material.

The filtrate is cooled to 5°C for 18 hours to induce crystallization.

The crystalline nicotinic anhydride is collected by filtration, washed with a cold benzene-

cyclohexane mixture, and dried under vacuum.

Expected Yield: 87–93%
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Synthesis workflow for nicotinic anhydride.
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Chemical Reactivity and Mechanisms
Nicotinic anhydride is a versatile acylating agent, readily participating in nucleophilic acyl

substitution reactions.[4] Its reactivity stems from the presence of two electrophilic carbonyl

carbons and a good leaving group (a nicotinate anion).

General Acylation Mechanism
The reaction with nucleophiles such as alcohols, amines, or water follows a general two-step

mechanism:

Nucleophilic Attack: The nucleophile attacks one of the carbonyl carbons of the anhydride,

leading to the formation of a tetrahedral intermediate.

Leaving Group Departure: The tetrahedral intermediate collapses, reforming the carbonyl

double bond and expelling a nicotinate anion as the leaving group. Subsequent proton

transfer steps neutralize the product.

Reactants
Products

Nicotinic Anhydride

Tetrahedral
Intermediate

Nucleophilic Attack

Nucleophile (Nu-H)

Protonated
ProductLeaving Group Departure

Nicotinic Acid

Acylated Product (R-CO-Nu)Deprotonation

Click to download full resolution via product page

General mechanism of nucleophilic acyl substitution.

Applications in Drug Development and Organic
Synthesis
The primary application of nicotinic anhydride is in the synthesis of nicotinic acid esters and

amides, many of which are of interest in drug development. Nicotinic acid and its derivatives
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are known to interact with nicotinic acetylcholine receptors (nAChRs), which are implicated in

various neurological and inflammatory processes.

Synthesis of Nicotinic Acid Esters
Nicotinic anhydride is an effective reagent for the esterification of alcohols, including complex

molecules like steroids.[5]

Experimental Protocol: Esterification of Testosterone[5]

Materials:

Nicotinic anhydride

Testosterone

Sodium bicarbonate solution

Water

Procedure:

14 parts by weight of nicotinic anhydride are heated to 140°C in a reaction vessel.

15 parts by weight of testosterone are added to the molten anhydride.

The mixture is maintained at 140°C for 30 minutes with stirring.

After cooling, the solid mass is crushed and suspended in 500 parts by volume of water.

A solution of sodium bicarbonate is added to dissolve unreacted anhydride and the nicotinic

acid byproduct.

The insoluble product, testosterone-17-nicotinate, is collected by filtration, washed with

water, and dried.

Characterization
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The structure and purity of nicotinic anhydride can be confirmed using standard analytical

techniques.

Fourier-Transform Infrared (FTIR) Spectroscopy: The FTIR spectrum of an anhydride is

characterized by two distinct carbonyl (C=O) stretching bands, typically appearing in the

regions of 1850-1800 cm⁻¹ and 1790-1740 cm⁻¹.

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR spectroscopy can be

used to confirm the structure of the pyridine rings and the carbonyl carbons. The chemical

shifts of the pyridine protons are typically observed in the aromatic region of the ¹H NMR

spectrum.[6]

Conclusion
Nicotinic anhydride is a valuable and reactive intermediate in organic and medicinal

chemistry. Its utility in the synthesis of nicotinic acid esters and amides makes it an important

tool for the development of new therapeutic agents targeting a range of biological pathways.

The protocols and data presented in this guide provide a foundation for its effective use in a

research and development setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1678761#molecular-weight-and-formula-of-nicotinic-
anhydride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/product/b1678761#molecular-weight-and-formula-of-nicotinic-anhydride
https://www.benchchem.com/product/b1678761#molecular-weight-and-formula-of-nicotinic-anhydride
https://www.benchchem.com/product/b1678761#molecular-weight-and-formula-of-nicotinic-anhydride
https://www.benchchem.com/product/b1678761#molecular-weight-and-formula-of-nicotinic-anhydride
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1678761?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1678761?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

